Cas no 1214335-79-1 (6-Fluoro-2-methyl-3-phenylpyridine)

• Product Name: 6-Fluoro-2-methyl-3-phenylpyridine
• CAS No: 1214335-79-1
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• CID: 4799345
• Update Time: 2025-06-09

6-Fluoro-2-methyl-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-methyl-3-phenylpyridine
• 6-Fluoro-2-methyl-3-phenylpyridine

• Inchi： 1S/C12H10FN/c1-9-11(7-8-12(13)14-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： SSQXTHOXWAJTLC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 6-Fluoro-2-methyl-3-phenylpyridine

Introduction to 6-Fluoro-2-methyl-3-phenylpyridine (CAS No: 1214335-79-1)

6-Fluoro-2-methyl-3-phenylpyridine, with the chemical identifier CAS No: 1214335-79-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of a fluorine substituent at the 6-position, a methyl group at the 2-position, and a phenyl group at the 3-position imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural features of 6-Fluoro-2-methyl-3-phenylpyridine contribute to its potential biological activity. Fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In particular, the C-F bond is exceptionally strong and stable, which can improve the bioavailability of drugs. The methyl group at the 2-position introduces steric hindrance, influencing the molecule's interactions with biological targets. Meanwhile, the phenyl ring at the 3-position provides additional surface area for binding to receptors or enzymes.

In recent years, there has been growing interest in developing novel pyridine-based compounds for therapeutic applications. Pyridines are widely recognized for their role in medicinal chemistry due to their prevalence in many bioactive molecules. For instance, several FDA-approved drugs contain pyridine moieties, highlighting their importance in drug design. The compound 6-Fluoro-2-methyl-3-phenylpyridine represents an advanced derivative that combines multiple pharmacophoric elements, making it an attractive candidate for further investigation.

The synthesis of 6-Fluoro-2-methyl-3-phenylpyridine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts with the functionalization of a pyridine precursor, followed by introducing the fluorine atom, methyl group, and phenyl group in a controlled manner. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity. The fluorination step is particularly critical and can be performed using various fluorinating agents, including electrophilic and nucleophilic fluorinating reagents.

The pharmacological potential of 6-Fluoro-2-methyl-3-phenylpyridine has been explored in several preclinical studies. Its structural analogs have shown promise in inhibiting various enzymes and receptors associated with inflammatory diseases, cancer, and neurological disorders. For example, derivatives of this compound have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. Additionally, some studies suggest that these compounds may exhibit anticancer effects by targeting specific kinases or transcription factors.

The role of fluorine in enhancing drug activity cannot be overstated. Fluorinated pyridines have been shown to improve binding affinity to biological targets due to their ability to form strong hydrogen bonds and hydrophobic interactions. Moreover, fluorine atoms can influence metabolic stability by preventing rapid degradation by enzymatic or chemical processes. These properties make 6-Fluoro-2-methyl-3-phenylpyridine a valuable building block for designing drugs with improved pharmacokinetic profiles.

In conclusion, 6-Fluoro-2-methyl-3-phenylpyridine (CAS No: 1214335-79-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its ability to interact with biological targets make it a promising candidate for further development. As our understanding of drug design principles continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.